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Compound of Interest

Compound Name: Pericosine A

Cat. No.: B15585662 Get Quote

For Immediate Release

Researchers and drug development professionals handling Pericosine A now have access to

a comprehensive guide on its proper disposal procedures. This document outlines essential

safety and logistical information, ensuring the safe management of this potent anti-cancer

compound within a laboratory setting. While the Safety Data Sheet (SDS) for Pericosine A
indicates it is not classified as hazardous under the Globally Harmonized System (GHS), its

biological activity necessitates cautious handling and disposal practices.[1]

Key Safety and Handling Information
Pericosine A is a fungal metabolite with demonstrated anticancer activity.[2][3] Although the

GHS classification does not label it as hazardous, it is crucial to treat this compound with care

due to its biological effects.[1] Standard laboratory safety protocols should be strictly followed.

This includes wearing appropriate personal protective equipment (PPE), such as gloves, lab

coats, and safety glasses, to prevent skin and eye contact.[2]

Quantitative Data
Below is a summary of the available quantitative data for Pericosine A:
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Property Value Source

Molecular Formula C₈H₁₁ClO₅ PubChem[4]

Molecular Weight 222.6 g/mol Cayman Chemical[3]

Purity ≥70% Cayman Chemical[3]

Appearance Solid Cayman Chemical[3]

Storage -20°C Cayman Chemical[2]

Solubility
Soluble in ethanol, methanol,

DMSO, and dichloromethane.
Cayman Chemical[2][3]

Disposal Protocol
The following step-by-step protocol should be followed for the disposal of Pericosine A and its

associated waste.

Experimental Workflow for Disposal
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Step 1: Segregation and Collection

Step 2: Decontamination

Step 3: Packaging and Labeling

Step 4: Storage and Disposal

Segregate Pericosine A waste (solid & liquid)
 from general laboratory waste.

Collect in a dedicated, clearly labeled,
 sealed hazardous waste container.

Decontaminate glassware and surfaces
 that came into contact with Pericosine A.

Use a suitable solvent (e.g., ethanol)
 followed by a thorough wash with soap and water. Ensure the waste container is securely sealed.

Label the container with:
'Hazardous Waste - Cytotoxic Agent'

 and list 'Pericosine A'.

Store the waste container in a designated
 hazardous waste accumulation area.

Arrange for disposal through the institution's
 Environmental Health and Safety (EHS) office.

Click to download full resolution via product page

Caption: Workflow for the proper disposal of Pericosine A waste.

Signaling Pathway for Safe Handling and Disposal
The logical flow for ensuring safety from initial handling to final disposal is outlined below. This

pathway emphasizes a continuous cycle of assessment and adherence to safety protocols.
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Handling Protocol Disposal Protocol

Spill Response

Perform Risk Assessment Wear Appropriate PPE Use in a Ventilated Area Segregate Waste

Evacuate Area

Decontaminate Surfaces Package and Label Dispose via EHS

Notify Supervisor/EHS Clean-up (if trained)
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Caption: Logical relationship for safe handling, disposal, and spill response for Pericosine A.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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